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Compound of Interest

Compound Name: Cobalt (II) sulfate hydrate

Cat. No.: B7798952 Get Quote

Technical Support Center: Cobalt (II) Sulfate
Solutions
This guide provides researchers, scientists, and drug development professionals with essential

technical information regarding the effects of temperature on the solubility and stability of cobalt

(II) sulfate solutions.

Frequently Asked Questions (FAQs)
Q1: How does temperature generally affect the solubility of cobalt (II) sulfate in water?

A1: The solubility of cobalt (II) sulfate in water increases with temperature. This means that at

higher temperatures, a greater amount of cobalt (II) sulfate can be dissolved in the same

volume of water to create a saturated solution. For example, the solubility is approximately 36.2

g/100 mL at 20°C and increases to 84 g/100 mL at 100°C.[1]

Q2: What are the different hydrate forms of cobalt (II) sulfate and how does temperature

influence their stability?

A2: Cobalt (II) sulfate exists in several hydrate forms, with the most common being

heptahydrate (CoSO₄·7H₂O) and hexahydrate (CoSO₄·6H₂O). Temperature is the critical factor

governing which hydrate is the stable crystalline form.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7798952?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-Sulfate
https://research.aalto.fi/files/79215550/CHEM_Zhang_et_al_Semi_batch_evaporative_crystallization_2022_Hydrometallurgy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cobalt (II) Sulfate Heptahydrate (CoSO₄·7H₂O): This red solid is the stable form at lower

temperatures. It crystallizes from aqueous solutions at temperatures between 30°C and

40°C.[2]

Cobalt (II) Sulfate Hexahydrate (CoSO₄·6H₂O): This pinkish-red hydrate is the stable form at

higher temperatures. The transition from heptahydrate to hexahydrate occurs at

approximately 41.5°C.[3] At 100°C, the hexahydrate begins to convert to the monohydrate.[4]

Q3: My cobalt (II) sulfate solution changed from pink to a different color upon heating. What is

happening?

A3: A pure aqueous solution of cobalt (II) sulfate should remain pink, as the color is due to the

hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺.[5] If a significant color change to purple or blue is

observed upon heating, it is almost certainly due to the presence of chloride ions (Cl⁻) in the

solution.[6][7] The chloride ions replace the water molecules in the coordination sphere to form

tetrahedral complexes like [CoCl₄]²⁻, which are deep blue. This equilibrium is temperature-

dependent, favoring the blue complex at higher temperatures.

Q4: How can I prepare a stable, saturated cobalt (II) sulfate solution at a specific temperature?

A4: To prepare a stable, saturated solution, you must consider the equilibrium between the

dissolved salt and the stable solid hydrate at that temperature. Add an excess of cobalt (II)

sulfate to deionized water in a sealed flask.[8] Heat the solution to the desired temperature and

stir vigorously for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[8]

The presence of undissolved solid is necessary to confirm saturation. After equilibration, you

can filter off the excess solid to obtain the saturated solution.

Data Presentation
Table 1: Solubility of Cobalt (II) Sulfate in Water at Various Temperatures
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Temperature (°C)
Solubility (g CoSO₄ / 100 g
H₂O)

Stable Hydrate Form in
Equilibrium

3 60.4 (as Heptahydrate) CoSO₄·7H₂O

20 36.2 CoSO₄·7H₂O

25 38.3 CoSO₄·7H₂O

40 ~45
CoSO₄·7H₂O / CoSO₄·6H₂O

(Transition)

60 ~60 CoSO₄·6H₂O

70 67 (as Heptahydrate) CoSO₄·6H₂O

80 ~75 CoSO₄·6H₂O

100 84
CoSO₄·6H₂O / CoSO₄·H₂O

(Transition)

Note: Solubility data is compiled from multiple sources and may vary slightly. The stable

hydrate listed is the form that would crystallize from a saturated solution at that temperature.[1]

[2]
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Issue Probable Cause Recommended Solution

Unexpected pink/red

precipitate forms when a hot,

concentrated solution is

cooled.

The solution was saturated at

a higher temperature, and

upon cooling, the solubility

decreased, causing the less

soluble hydrate (typically

CoSO₄·7H₂O) to crystallize

out. This is expected behavior

for creating a saturated

solution at a lower

temperature.

If a clear solution is desired at

the lower temperature, dilute

the solution with additional

deionized water. If crystals are

desired, allow the solution to

cool slowly to promote the

growth of larger, more uniform

crystals.

Solution turns blue or purple

upon heating.

Presence of chloride ion

contamination. The equilibrium

between the pink octahedral

[Co(H₂O)₆]²⁺ and the blue

tetrahedral [CoCl₄]²⁻ shifts

towards the blue complex at

higher temperatures.[6][9]

To maintain the pink color,

ensure all glassware is

thoroughly rinsed with

deionized water and use high-

purity cobalt (II) sulfate and

water. Avoid any sources of

hydrochloric acid or chloride

salts.

A fine, difficult-to-filter

precipitate forms when

preparing the solution.

This can occur if there is an

excess of unreacted cobalt

oxide or hydroxide used in the

synthesis of the cobalt sulfate,

or if the pH is too high, causing

precipitation of cobalt (II)

hydroxide.[10] Aqueous

solutions of cobalt (II) sulfate

are typically slightly acidic (pH

~4).[11]

Ensure the cobalt (II) sulfate is

fully dissolved. If preparing

from cobalt metal or oxide, use

a slight excess of sulfuric acid

and then neutralize carefully,

or use an excess of the cobalt

starting material and allow

sufficient time for the reaction

to complete before filtering.[10]

Inconsistent solubility

measurements between

experiments.

Failure to reach thermal and

dissolution equilibrium. The

dissolution process can be

slow.[1][8] Another cause could

be temperature fluctuations in

the water bath.

Allow the solution to stir at a

constant, controlled

temperature for at least 24

hours to ensure equilibrium is

reached.[8] Use a calibrated
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thermometer and a stable

temperature-controlled bath.

Key Experimental Protocols
Protocol 1: Determination of Cobalt (II) Sulfate Solubility Curve

This method is based on preparing saturated solutions at various temperatures and

determining the concentration of the dissolved salt.

Materials:

Cobalt (II) sulfate heptahydrate (CoSO₄·7H₂O)

Deionized water

Temperature-controlled water bath or hot plate with magnetic stirrer

Multiple sealed flasks (e.g., 250 mL Erlenmeyer flasks)

Calibrated thermometer

Analytical balance

Filtration apparatus (e.g., Buchner funnel or syringe filters)

Drying oven

Procedure:

Preparation: Label several flasks for different target temperatures (e.g., 20°C, 40°C, 60°C,

80°C).

Addition of Components: To each flask, add a precisely weighed amount of deionized water

(e.g., 50.0 g). Add an excess of CoSO₄·7H₂O to each flask. The presence of undissolved

solid is crucial.
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Equilibration: Place the flasks in their respective temperature-controlled baths. Stir the

solutions vigorously for 24-48 hours to ensure equilibrium is reached. Monitor and maintain

the temperature throughout this period.

Sampling & Filtration: Once equilibrated, stop stirring and allow the solid to settle. Quickly

filter a known mass or volume of the supernatant (the clear liquid) while maintaining the

temperature to prevent premature crystallization. A pre-heated or temperature-controlled

filtration setup is ideal.

Quantification:

Precisely weigh the filtered sample.

Gently evaporate the water from the filtered sample in a pre-weighed container using a

drying oven set to ~120°C until a constant mass is achieved. The remaining mass

corresponds to the anhydrous CoSO₄.

Calculation:

Calculate the mass of water in the filtered sample (Total sample mass - anhydrous CoSO₄

mass).

Express the solubility as grams of CoSO₄ per 100 g of water.

Data Plotting: Plot the calculated solubility (y-axis) against temperature (x-axis) to generate

the solubility curve.

Visualizations
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Caption: Relationship between temperature, hydrate stability, and solubility.
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Troubleshooting

Start: Prepare Saturated Solution

1. Add excess CoSO₄

to deionized water

2. Heat to target temperature (T)
with constant stirring

3. Equilibrate for 24-48 hours at T

4. Observe solution
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Caption: Experimental workflow for preparing a saturated solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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